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Compound of Interest

Compound Name: 4-Propylbenzenesulfonyl chloride

Cat. No.: B128828

An In-Depth Technical Guide to 4-Propylbenzenesulfonyl Chloride

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-propylbenzenesulfonyl
chloride, a key reagent in synthetic organic chemistry. Designed for researchers, scientists,
and professionals in drug development, this document delves into the compound's core
identifiers, physicochemical properties, synthesis, reactivity, applications, and critical safety
protocols, grounding all information in authoritative data.

Core Identification and Chemical Identity

4-Propylbenzenesulfonyl chloride is an aromatic sulfonyl chloride characterized by a propyl
group substituted at the para-position of the benzene ring. This substitution pattern significantly
influences its reactivity and physical properties. The primary identifiers and structural details
are crucial for unambiguous sourcing and regulatory compliance.

Table 1: Chemical Identifiers for 4-Propylbenzenesulfonyl Chloride
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Identifier Value Source

CAS Number 146949-07-7 [11[2][3]
4-propylbenzenesulfonyl

IUPAC Name propy y [1112][3]

chloride

Molecular Formula

CoH11CIlO2S

[2](3]

p-propylbenzenesulfonyl

chloride, 4-n-
Synonyms propylbenzenesulfonyl [1112]
chloride, 4-propylbenzene-1-
sulfonyl chloride
LEFGAGRZHLNPLS-
InChl Key [1][2][3]
UHFFFAOYSA-N
SMILES CCCclccc(ccl)S(ChH(=0)=0 [11[3]
MDL Number MFCD00041508 [2]
EC Number 678-414-1 [1]

| PubChem CID | 2737222 [[1][2] |

Physicochemical Properties

The physical and chemical properties of 4-propylbenzenesulfonyl chloride dictate its

handling, storage, and application in various reaction conditions. It is a liquid at room

temperature and is sensitive to moisture, a critical consideration for maintaining its reactivity.

Table 2: Physicochemical Data for 4-Propylbenzenesulfonyl Chloride
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Property Value Source
Molecular Weight 218.70 g/mol [1][2][3]
Physical Form Liquid

Boiling Point 275-276 °C (lit.) [2]
Melting Point 20-22 °C [2]
Density 1.223 g/mL at 25 °C (lit.) [2]
Refractive Index (n20/D) 1.5400 (lit.)

| Sensitivity | Moisture Sensitive |[2] |

Synthesis and Mechanistic Insights

The synthesis of 4-propylbenzenesulfonyl chloride is typically achieved through the
electrophilic aromatic substitution of propylbenzene. The most common industrial and
laboratory-scale method involves direct chlorosulfonation.

General Synthesis Pathway: Chlorosulfonation

The primary route involves the reaction of propylbenzene with an excess of chlorosulfonic acid.
The mechanism proceeds via the formation of the highly electrophilic sulfur trioxide (SOs) in
situ, which then attacks the electron-rich benzene ring. The para-position is favored due to the
ortho, para-directing nature of the alkyl (propyl) group and to minimize steric hindrance.

A similar, well-documented process is the synthesis of 4-isopropylbenzenesulfonyl chloride,
which involves adding cumene (isopropylbenzene) to chlorosulfonic acid at low temperatures.
[4] This method can be adapted for propylbenzene, with the key being careful temperature
control to suppress the formation of undesired isomers and by-products like sulfones.[4]
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Caption: General workflow for the synthesis of 4-Propylbenzenesulfonyl chloride.

Experimental Protocol Considerations

o Reaction Setup: The reaction must be conducted in anhydrous conditions in glassware

equipped with a dropping funnel and a gas outlet to vent the hydrogen chloride (HCI) gas by-

product safely.

o Temperature Control: The addition of chlorosulfonic acid to propylbenzene is highly

exothermic. The reaction vessel should be cooled in an ice bath to maintain a low

temperature (typically 0-10 °C) during the addition to prevent side reactions.

e Work-up: The reaction mixture is typically quenched by slowly pouring it onto crushed ice.

This precipitates the crude sulfonyl chloride, which is insoluble in water.

 Purification: The crude product is then separated, washed, and can be purified by vacuum

distillation.
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Chemical Reactivity and Applications in Drug
Development

The utility of 4-propylbenzenesulfonyl chloride stems from the high reactivity of the sulfonyl
chloride functional group (-SO2ClI). It is a potent electrophile, readily reacting with a wide range
of nucleophiles.

Core Reactivity: Sulfonamide Formation

The most significant reaction is with primary or secondary amines to form sulfonamides. This
reaction is fundamental in medicinal chemistry, as the sulfonamide functional group is a key
pharmacophore in numerous therapeutic agents, including antibiotics, diuretics, and
anticonvulsants. The propyl group provides lipophilicity, which can be crucial for modulating a
drug candidate's ADME (absorption, distribution, metabolism, and excretion) properties.

Key Applications

e Synthetic Intermediate: It serves as a versatile building block for introducing the 4-
propylphenylsulfonyl moiety into more complex molecules.[5]

o Pharmaceutical Development: It is used as a starting material for creating novel drug
candidates.[5] Its derivatives have been explored in various therapeutic areas, as seen in
research on antimalarial and antithrombotic agents.[5]

e Precursor to Other Compounds: It is a key reactant in the synthesis of related compounds
like Sodium 4-n-propylbenzenesulfonate and N-(2-aminophenyl)arylsulfonamide.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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